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Compound of Interest

Compound Name: MRS 1754

Cat. No.: B1676832 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of MRS 1754 using Dimethyl Sulfoxide (DMSO) as the solvent. MRS 1754 is

a potent and selective antagonist for the A2B adenosine receptor, making it a critical tool in

pharmacological research, particularly in studies related to inflammation, asthma, and cancer.

[1][2] Proper preparation of stock solutions is essential to ensure experimental accuracy and

reproducibility. This note includes chemical properties, solubility data, a step-by-step protocol,

and diagrams of the experimental workflow and the relevant signaling pathway.

Chemical and Physical Properties
MRS 1754, with the chemical name N-(4-Cyanophenyl)-2-[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-

dipropyl-1H-purin-8-yl)phenoxy]-acetamide, is a xanthine derivative.[3] Its key properties are

summarized below.
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Property Value Reference

Synonyms

MRS-1754, N-(4-

Cyanophenyl)-2-[4-(2,3,6,7-

tetrahydro-2,6-dioxo-1,3-

dipropyl-1H-purin-8-

yl)phenoxy]-acetamide

[3]

CAS Number 264622-58-4 [4][5]

Molecular Formula C₂₆H₂₆N₆O₄ [3][4][6][7]

Molecular Weight
486.52 g/mol (anhydrous

basis)
[4][7]

Appearance White to off-white solid [4]

Solubility Profile
The solubility of MRS 1754 can vary based on the solvent and conditions. DMSO is a common

and effective solvent for preparing concentrated stock solutions.

Solvent
Maximum
Concentration

Conditions Reference

DMSO ~12.33 mM (6 mg/mL)

Requires sonication.

Use of new,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

[4]

DMSO 5 mM (~2.43 mg/mL)
Requires gentle

warming.
[7]

Water < 0.1 mg/mL Insoluble. [4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medkoo.com/products/33020
https://www.medchemexpress.com/MRS_1754.html
https://www.adooq.com/mrs-1754.html
https://www.medkoo.com/products/33020
https://www.medchemexpress.com/MRS_1754.html
https://www.caymanchem.com/product/33501/mrs1754
https://www.rndsystems.com/products/mrs-1754_2752
https://www.medchemexpress.com/MRS_1754.html
https://www.rndsystems.com/products/mrs-1754_2752
https://www.medchemexpress.com/MRS_1754.html
https://www.benchchem.com/product/b1676832?utm_src=pdf-body
https://www.medchemexpress.com/MRS_1754.html
https://www.rndsystems.com/products/mrs-1754_2752
https://www.medchemexpress.com/MRS_1754.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of MRS 1754 in DMSO.

Materials and Equipment:

MRS 1754 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions:

Always wear appropriate PPE when handling chemical reagents.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin.[8] Handle with care.

Step-by-Step Procedure:

Calculate the Required Mass:

Use the formula: Mass (mg) = Desired Concentration (mM) × Final Volume (mL) ×

Molecular Weight ( g/mol )
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To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 486.52 g/mol = 4.865 mg

Weigh the Compound:

Carefully weigh out 4.87 mg of MRS 1754 powder using an analytical balance and place it

into a sterile microcentrifuge tube or vial.

Add Solvent:

Add 1 mL of high-purity DMSO to the tube containing the MRS 1754 powder.

Dissolve the Compound:

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes or warm it

gently in a water bath (37°C) until the solid is completely dissolved.[4] Visually inspect the

solution against a light source to ensure no solid particles remain.

Aliquot and Store:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[4]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Stock Solution Preparation Table:

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.49 mg 2.43 mg 4.87 mg

5 mM 2.43 mg 12.16 mg 24.33 mg

10 mM 4.87 mg 24.33 mg 48.65 mg
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Storage and Stability
Proper storage is crucial for maintaining the integrity of MRS 1754.

Form
Storage
Temperature

Stability Period Reference

Solid Powder -20°C 3 years (desiccated) [4][5]

Solid Powder Room Temperature Stable (desiccated)

DMSO Stock Solution -80°C 2 years [4]

DMSO Stock Solution -20°C 1 year [4]

Note: It is strongly recommended to aliquot the stock solution to avoid multiple freeze-thaw

cycles, which can lead to product inactivation.[4]

Mechanism of Action and Signaling
MRS 1754 is a selective antagonist of the A2B adenosine receptor (A2BR).[4] Adenosine

receptors are G protein-coupled receptors (GPCRs) that mediate the physiological effects of

adenosine.[1] The A2BR subtype couples to Gs and Gq proteins. Upon activation by

adenosine, it stimulates adenylyl cyclase, leading to increased intracellular cAMP, and can also

activate phospholipase C, resulting in a rise in intracellular calcium.[1] As an antagonist, MRS
1754 binds to the A2BR and blocks these downstream signaling events. It is highly selective for

human A2BR (Ki = 1.97 nM) over other adenosine receptor subtypes.[6]

Visualizations
Experimental Workflow

Stock Solution Preparation Workflow

Weigh MRS 1754
Powder
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Dissolve
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Click to download full resolution via product page

Caption: Workflow for preparing MRS 1754 stock solution.
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A2B Receptor Signaling & Antagonism by MRS 1754
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Caption: A2B receptor signaling and inhibition by MRS 1754.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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